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Compound of Interest

Compound Name: 2-Amino-5-bromopyrimidine

Cat. No.: B017363 Get Quote

An In-depth Technical Guide to 2-Amino-5-bromopyrimidine for Researchers and Drug

Development Professionals

Introduction
2-Amino-5-bromopyrimidine is a versatile heterocyclic compound that serves as a crucial

building block in the synthesis of a wide array of biologically active molecules.[1] Its unique

chemical structure, featuring a pyrimidine ring substituted with both an amino group and a

bromine atom, makes it a valuable intermediate in the fields of medicinal chemistry and

agrochemicals.[1] This guide provides a comprehensive overview of its physical and chemical

properties, experimental protocols for its synthesis, and its applications in modern drug

discovery and development. The stability and reactivity of this compound make it an ideal

choice for various synthetic pathways, facilitating the efficient production of complex target

compounds.[1]

Core Properties and Identification
Below is a summary of the key identification and physical properties of 2-Amino-5-
bromopyrimidine.
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Identifier Value

CAS Number 7752-82-1[1][2]

Molecular Formula C₄H₄BrN₃[1][3][4]

Molecular Weight 174.00 g/mol [1][3]

IUPAC Name 5-bromopyrimidin-2-amine[3]

Synonyms 5-Bromo-2-pyrimidinamine[3][5]

MDL Number MFCD00012341[1]

PubChem CID 231310[1][3]

Physical and Chemical Properties
The physical and chemical characteristics of 2-Amino-5-bromopyrimidine are critical for its

handling, storage, and application in synthesis.

Property Value

Appearance
White to light yellow or orange-green crystalline

powder.[1][4][5]

Melting Point 241-243 °C[2] or 244 °C.[1]

Solubility
Insoluble in water; soluble in organic solvents

such as ethanol and acetone.[5]

Purity Typically ≥98% (GC).[1][4]

Storage Conditions

Store at 2 - 8 °C in a cool, well-ventilated area.

[1][2] It is light-sensitive and should be stored

under an inert atmosphere (e.g., Argon).[2]

XLogP3-AA 0.5[3]

Hydrogen Bond Donor Count 1[3]

Spectral Data
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Spectral analysis is essential for the structural confirmation of 2-Amino-5-bromopyrimidine.

Key spectral data are available from various sources.

Spectral Data Type Availability

¹H NMR Spectra available.[3][6]

¹³C NMR Spectra available.[6]

Mass Spectrometry (GC-MS)
Data available, showing characteristic peaks at

m/z 173 and 175.[3]

Infrared (IR) Spectroscopy FTIR and ATR-IR spectra are available.[3]

Raman Spectroscopy FT-Raman spectra are available.[3]

Experimental Protocols
Synthesis of 2-Amino-5-bromopyrimidine
A common and efficient method for the synthesis of 2-Amino-5-bromopyrimidine involves the

bromination of 2-aminopyrimidine.[5][7]

Objective: To synthesize 2-Amino-5-bromopyrimidine via electrophilic bromination of 2-

aminopyrimidine.

Materials:

2-Aminopyrimidine

N-Bromosuccinimide (NBS)

Acetonitrile (CH₃CN)

Ice bath

Standard laboratory glassware and stirring apparatus

Procedure:
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Dissolve 2-aminopyrimidine (e.g., 2.5g, 26.29 mmol) in acetonitrile (25 mL) in a suitable

reaction flask.[7]

Cool the solution in an ice bath.[7]

Slowly add N-bromosuccinimide (NBS) (e.g., 4.6g, 27.9 mmol) to the cooled, stirring

solution.[7]

Allow the reaction mixture to stir overnight at room temperature, protected from light.[7]

After the reaction is complete, remove the solvent under reduced pressure (rotary

evaporation).[7]

Wash the resulting solid residue with water (100 mL).[7]

Collect the solid product by suction filtration.[7]

Dry the product in vacuo to yield 2-Amino-5-bromopyrimidine as a white solid.[7] A typical

yield for this procedure is around 97%.[7]

1. Dissolve 2-Aminopyrimidine
in Acetonitrile

2. Cool Solution
(Ice Bath)

 3. Add N-Bromosuccinimide
(NBS)

 4. Stir Overnight
at Room Temp (Dark)

 5. Solvent Removal
(Rotary Evaporation)

 6. Wash with Water 7. Filter Solid 8. Dry in vacuo Final Product:
2-Amino-5-bromopyrimidine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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